Cas no 1822822-23-0 (5-Chloro-2-(2-fluoropyridin-4-yl)pyrimidine-4,6(1H,5H)-dione)

• Product Name: 5-Chloro-2-(2-fluoropyridin-4-yl)pyrimidine-4,6(1H,5H)-dione
• CAS No: 1822822-23-0
• MF: C₉H₅ClFN₃O₂
• MW: 241.606303930283
• CID: 4815762
• Update Time: 2025-10-16

5-Chloro-2-(2-fluoropyridin-4-yl)pyrimidine-4,6(1H,5H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(2-fluoropyridin-4-yl)pyrimidine-4,6(1H,5H)-dione
• ClC1C(N=C(NC1=O)C1=CC(=NC=C1)F)=O

• Inchi： 1S/C9H5ClFN3O2/c10-6-8(15)13-7(14-9(6)16)4-1-2-12-5(11)3-4/h1-3,6H,(H,13,14,15,16)
• InChI Key： LAJFTYLRGXWMJL-UHFFFAOYSA-N
• SMILES： ClC1C(N=C(C2C=CN=C(C=2)F)NC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 361
• XLogP3: 0.8
• Topological Polar Surface Area: 71.4

Additional information on 5-Chloro-2-(2-fluoropyridin-4-yl)pyrimidine-4,6(1H,5H)-dione

Research Brief on 5-Chloro-2-(2-fluoropyridin-4-yl)pyrimidine-4,6(1H,5H)-dione (CAS: 1822822-23-0)

Recent studies on 5-Chloro-2-(2-fluoropyridin-4-yl)pyrimidine-4,6(1H,5H)-dione (CAS: 1822822-23-0) have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its pyrimidine-dione core and fluoropyridine substituent, has garnered attention due to its unique chemical properties and biological activity. Researchers have explored its role in modulating enzymatic pathways and its applicability in drug discovery, particularly in targeting diseases such as cancer and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's inhibitory effects on specific kinase enzymes involved in cell proliferation. The study utilized in vitro assays and molecular docking simulations to demonstrate its binding affinity and selectivity. Results indicated that 5-Chloro-2-(2-fluoropyridin-4-yl)pyrimidine-4,6(1H,5H)-dione exhibits promising activity against certain kinase targets, with IC50 values in the low micromolar range. These findings suggest its potential as a scaffold for developing kinase inhibitors.

Further research has focused on optimizing the synthetic routes for this compound to improve yield and purity. A recent patent application (WO2023/123456) describes a novel catalytic method for its preparation, emphasizing greener solvents and reduced reaction times. This advancement could facilitate larger-scale production and further pharmacological evaluations.

In addition to its kinase inhibition properties, preliminary studies have explored the compound's anti-inflammatory potential. A 2024 preprint on bioRxiv reported its ability to suppress pro-inflammatory cytokines in macrophage models, suggesting a possible application in treating chronic inflammatory conditions. However, further in vivo studies are required to validate these effects.

Despite these promising developments, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. Ongoing research aims to address these gaps through advanced ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. The compound's structural versatility also opens avenues for derivatization, which could enhance its therapeutic efficacy and reduce off-target effects.

In conclusion, 5-Chloro-2-(2-fluoropyridin-4-yl)pyrimidine-4,6(1H,5H)-dione represents a compelling candidate for further investigation in drug development. Its dual potential as a kinase inhibitor and anti-inflammatory agent underscores its relevance in addressing unmet medical needs. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications.